Cas no 51454-50-3 (3-Bromo-5-methyl-4-pyridinecarbonitrile)

3-Bromo-5-methyl-4-pyridinecarbonitrile is a versatile heterocyclic compound featuring a bromine substituent and a nitrile group on a methylated pyridine backbone. Its distinct structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The bromine atom offers a reactive site for further functionalization via cross-coupling reactions, while the nitrile group enhances its utility in cyclization and derivatization processes. This compound exhibits high purity and stability, ensuring reliable performance in demanding synthetic applications. Its well-defined reactivity profile makes it a preferred choice for researchers developing novel pyridine-based compounds with tailored properties.

3-Bromo-5-methyl-4-pyridinecarbonitrile structure

51454-50-3 structure

Product Name:3-Bromo-5-methyl-4-pyridinecarbonitrile

CAS No:51454-50-3

MF:C₇H₅BrN₂

MW:197.032000303268

CID:1080217

PubChem ID:68443987

Update Time:2025-06-07

3-Bromo-5-methyl-4-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-5-methyl-4-pyridinecarbonitrile
- 3-bromo-5-methylpyridine-4-carbonitrile
- SB54603
- SCHEMBL2927360
- DTXSID60738352
- DB-315236
- 3-Bromo-5-methylisonicotinonitrile
- MZGUSIPDIMYQMW-UHFFFAOYSA-N
- AKOS027325861
- 51454-50-3
- 3-bromo-5-methyl-isonicotinonitrile
- Inchi： 1S/C7H5BrN2/c1-5-3-10-4-7(8)6(5)2-9/h3-4H,1H3
- InChI Key： MZGUSIPDIMYQMW-UHFFFAOYSA-N
- SMILES： BrC1=CN=CC(C)=C1C#N

Computed Properties

Exact Mass: 195.96361g/mol
Monoisotopic Mass: 195.96361g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 36.7Å²

3-Bromo-5-methyl-4-pyridinecarbonitrile Pricemore >>

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